Isoxazolo[5,4-c]pyridin-3-amine

• IUPAC Name: [1,2]oxazolo[5,4-c]pyridin-3-amine
• InChI: InChI=1S/C6H5N3O/c7-6-4-1-2-8-3-5(4)10-9-6/h1-3H,(H2,7,9)
• InChI Key: YDWPZZKCLZOZDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=C1C(=NO2)N
• Molecular Formula: C6H5N3O
• DSSTOX Substance ID: DTXSID10552565
• Molecular Weight: 135.12 g/mol
• CAS RN: 114080-94-3

Description

Isoxazolo[5,4-c]pyridin-3-amine, also known as 5,4-c-Pyridin-3-amine, is an organic compound belonging to the class of heterocyclic compounds. It is an aromatic compound with a five-membered ring that contains two nitrogen atoms, one oxygen atom and two carbon atoms. It is a colorless liquid with a molecular weight of 128.14 g/mol. This compound is a versatile compound with a variety of applications in medicinal chemistry, organic synthesis, and drug discovery.

Scientific Research Applications

• Chemical Research : Isoxazolo[3,4-b]pyridin-3(1H)-one and isoxazolo[5,4-b]-pyridin-3(2H)-one are valuable in chemical research for their synthesis and conversion into known products (Khan & Rafla, 1975).

• Drug Discovery : The synthesized isoxazolo[5,4-b]pyridines are suitable for library synthesis in drug discovery efforts, particularly due to their green methodology (Tu et al., 2009).

• Structural Biology and Pharmacology : Isoxazolo[5,4-b]pyridin-6(7H)-ones have potential applications in structural biology and pharmacology (Suárez et al., 2000).

• Antibacterial and Antiproliferative Activity : Sulfonamide isoxazolo[5,4-b]pyridine derivatives exhibited antibacterial and antiproliferative activity, particularly N-isoxazolo[5,4-b]pyridine-3-yl-benzenesulfonamide, which showed 50% inhibition (Poręba et al., 2015).

• Fluorescent Dyes : Isoxazolo[3,4-b]pyridin-3(1H)-ones react with iminium salts to yield fluorescent Safirinium dyes (Sączewski et al., 2021).

• Cytotoxic Activity Against Tumor Cell Lines : 3-Substituted aminoisoxazolo[5,4-b]pyridines, specifically 3-chloroacetyl- and 3-2-bromo-propionyl-, showed cytotoxic activity against human or mouse tumor cell lines (Poręba et al., 2002).

• Auxin Activity : Isoxazolo[5,4-b]pyridine-3-acetic acid has shown interesting auxin activity (Abignente et al., 1975).

• Antitumor Properties : Chromeno[4,3‐d]isoxazolo[5,4‐b]pyridin‐6‐one derivatives showed antiproliferative properties in vitro against cancer cells (Jin et al., 2015).

• Novel Fused Bicyclic Isoxazoles Synthesis : The synthesis of novel fused bicyclic isoxazoles like N-methyl-3-phenyl-5,6-dihydro-4H-isoxazolo[3,4-c]azepin-8-amine demonstrated significant applications in chemistry (Page et al., 2010).

Safety and Hazards

Isoxazolo[5,4-c]pyridin-3-amine should be handled with care. It is recommended to avoid heat, flames, and sparks. It should not be mixed with oxidizing agents as it may produce hazardous combustion products such as carbon monoxide, nitrogen oxides, and sulfur oxides.